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Allitinib Storage & Handling Specifications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Allitinib tosylate

CAS No.: 1050500-29-2

Cat. No.: S001612

The table below summarizes the key storage conditions for Allitinib as provided by commercial suppliers.

Form Short-Term Long-Term Solution in DMSO  Shipping
Powder 4°C for 2 -20°C for 3 -80°C for 6 Room temperature (stable for a
years [1] years [2] [1] months [2] [1] few days) [1]

DMSO Solution Stability: Critical Considerations

When Allitinib is dissolved in DMSO, its stability becomes a critical parameter for experimental

reproducibility.

¢ General DMSO Stability Data: While specific long-term stability data for Allitinib in DMSO is not
provided in the search results, a foundational study on the stability of ~7,200 compounds in DMSO
solution offers critical guidance [3]. The probability of a compound remaining intact in DMSO at room

temperature drops significantly over time:

o 92% after 3 months
o 83% after 6 months
o 52% after 1 year [3]

¢ Recommended Handling for Stock Solutions: To minimize degradation and maintain experimental

integrity, follow these practices:
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o Aliquot: Divide the stock solution into small, single-use aliquots to avoid repeated freeze-thaw

cycles and exposure to moisture [3] [4].
o Use Airtight Seals: Ensure vials are tightly sealed to prevent DMSO from absorbing water from

the atmosphere, which can accelerate compound degradation [4].
o Thaw Properly: Allow frozen aliquots to thaw naturally at room temperature. Avoid heating

DMSO solutions, as excessive heat can lead to decomposition [4].

Experimental Protocol for Stability Assessment

To ensure the integrity of your Allitinib stock solutions in DMSO, you can implement the following quality

control protocol based on standard practices in drug discovery [5] [3].
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Methodology Details:

¢ Analysis Technique: Use Flow Injection Analysis (FIA) coupled with mass spectrometry (MS) for

a rapid integrity check [3]. For more detailed analysis, Liquid Chromatography-Mass Spectrometry
(LC-MS) is preferred [5].
e Procedure:
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o Prepare a standard solution of Allitinib at a known concentration (e.g., 10 uM) from a freshly
opened powder vial.

o Inject and analyze this standard to establish a reference chromatogram and mass spectrum.

o Analyze your stored stock solution and compare its chromatographic profile and mass
spectrum to the reference.

o Assess Integrity: A significant reduction in the parent compound peak or the appearance of
new peaks indicates degradation. The solution should be discarded if degradation exceeds an
acceptable threshold (e.g., >10%) [3].

Key Recommendations for Researchers

¢ Prioritize Powder: For maximum stability, store Allitinib as a powder at -20°C and prepare fresh
DMSO solutions as needed.

e Mandatory Aliquoting: Never repeatedly use a single stock solution stored at -20°C or 4°C. The
practice of aliquoting is non-negotiable for maintaining long-term stability [3].

¢ Monitor Solution Stability: Implement the QC protocol above, especially for stock solutions stored
for more than three months, to ensure experimental results are not compromised by degraded
compounds [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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conditions-stability-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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